N-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C23H23FN4O3S/c1-31-20-8-2-16(3-9-20)22(30)26-23-25-18(15-32-23)14-21(29)28-12-10-27(11-13-28)19-6-4-17(24)5-7-19/h2-9,15H,10-14H2,1H3,(H,25,26,30)
• InChI Key: HISKUDUXIJISLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C23H23FN4O3S
• Molecular Weight: 454.5 g/mol

Description

The compound “N-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide” is a complex organic molecule. It contains several functional groups including a piperazine ring, a thiazole ring, a methoxy group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the piperazine ring, thiazole ring, and amide group would likely contribute to the overall shape and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the piperazine ring, thiazole ring, and amide group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, and stability would be determined by the functional groups present in the molecule.

Scientific Research Applications

Radiolabeled Antagonists for Neuroimaging

Radiolabeled antagonists, such as [18F]p-MPPF, are used in positron emission tomography (PET) to study the serotonergic neurotransmission system. These compounds are developed to target specific neurotransmitter receptors, such as the 5-HT1A receptor, allowing for the visualization and quantification of receptor distribution and density in various brain regions. The use of such radiolabeled compounds facilitates the investigation of neurological disorders and the effects of pharmacological interventions on the serotonergic system (Plenevaux et al., 2000).

Synthesis and Characterization for Biological Evaluation

The synthesis and characterization of related compounds, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, showcase the chemical versatility and potential for biological application. These compounds undergo detailed structural analysis and are evaluated for their biological activities, including antibacterial and anthelmintic properties (Sanjeevarayappa et al., 2015). This highlights the potential for similar compounds to be synthesized and explored for various biological and medical applications.

Future Directions

Future research could focus on exploring the potential biological activity of this compound, particularly given the presence of functional groups found in other biologically active molecules.

Mechanism of Action

Target of Action

The primary targets of the compound N-(4-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide are currently unknown. The compound is a derivative of thiazole, a heterocyclic compound that has been found to be a key component in various drugs and biologically active agents . .

Mode of Action

Thiazole derivatives are known to interact with biological systems in various ways, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .

Biochemical Pathways

Thiazole derivatives have been found to behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways .

Result of Action

Thiazole derivatives have been found to have various effects on biological systems, potentially activating or inhibiting biochemical pathways and enzymes, or stimulating or blocking receptors .